Cas no 2034256-99-8 (N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 2034256-99-8
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5378660
• Update Time: 2025-06-08

N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-Hydroxy-3-(3-thienyl)propyl]-5-phenyl-3-isoxazolecarboxamide
• N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H16N2O3S/c20-15(13-7-9-23-11-13)6-8-18-17(21)14-10-16(22-19-14)12-4-2-1-3-5-12/h1-5,7,9-11,15,20H,6,8H2,(H,18,21)
• InChI Key： REXPPEYIXZHEJB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCCC(O)C2C=CSC=2)=O)=N1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.0±55.0 °C(Predicted)
• pka: 13.08±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide

N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034256-99-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034256-99-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this promising compound.

Chemical Structure and Synthesis

The chemical structure of N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide is characterized by a central 1,2-oxazole ring linked to a thiophene moiety and a phenyl group. The presence of the hydroxyl group on the propyl chain adds to its structural complexity and potential for forming hydrogen bonds. The synthesis of this compound typically involves multi-step reactions, including the formation of the oxazole ring through cyclization and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide. One notable method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This approach leverages the high energy density provided by microwave radiation to accelerate key chemical transformations.

Biological Activities

The biological activities of N-[3-hydroxy-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide have been extensively studied in both in vitro and in vivo models. One of its most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[3-hydroxy-3-(thiophen-3-y l)propyl]-5 -pheny l -1 , 2 - oxazol e - 3 - carboxamide has also demonstrated significant antimicrobial activity against a range of bacterial strains. Studies have reported that it effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, making it a potential lead compound for developing new antibiotics. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Cancer Research

The anticancer potential of N-[3-hydroxy - 3 -( thiophen - 3 - yl ) propy l] - 5 - pheny l - 1 , 2 - oxazol e - 3 - carboxamide has also been a focus of recent research. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis (programmed cell death) and inhibit cell proliferation. Mechanistic investigations have revealed that it targets multiple signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Furthermore, preliminary in vivo studies using animal models have demonstrated that N-[3-hydroxy - 3 -( thiophen - 3 - yl ) propy l] - 5 - pheny l - 1 , 2 - oxazol e - 3 - carboxamide can effectively reduce tumor size and improve survival rates without causing significant toxicity. These findings highlight its potential as a novel anticancer agent worthy of further clinical investigation.

Clinical Trials and Future Prospects

The promising preclinical results with N-[3-hydroxy - 3 -( thiophen - 3 - yl ) propy l] - 5 - pheny l - 1 , 2 - oxazol e - 3 - carboxamide have paved the way for its evaluation in clinical trials. Several phase I trials are currently underway to assess its safety and pharmacokinetic properties in human subjects. Early data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

If these initial trials continue to yield positive outcomes, phase II trials will be conducted to evaluate the efficacy of N-[3-hydroxy - 3 -( thiophen - 3 - yl ) propy l] - 5 - pheny l - 1 , 2 - oxazol e - 3 - carboxamide in specific patient populations. The ultimate goal is to bring this compound to market as a new therapeutic option for patients suffering from inflammatory diseases, infections, and cancer.

Conclusion

In conclusion, N-[3-hydroxy - 3 -( thiophen - 3-y l) propy l] – 5 – pheny l – 1 , 2 – oxazol e – 3 – carboxamide (CAS No. 20^th-99^th-8) represents a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds great promise for improving patient outcomes in various diseases.